(E)-5-(2-Chlorovinyl)-6-aza-2'-deoxyuridine
Catalog No.
S13138802
CAS No.
100348-18-3
M.F
C10H12ClN3O5
M. Wt
289.67 g/mol
Availability
In Stock
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CAS Number
100348-18-3
Product Name
(E)-5-(2-Chlorovinyl)-6-aza-2'-deoxyuridine
IUPAC Name
6-[(E)-2-chloroethenyl]-2-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazine-3,5-dione
Molecular Formula
C10H12ClN3O5
Molecular Weight
289.67 g/mol
InChI
InChI=1S/C10H12ClN3O5/c11-2-1-5-9(17)12-10(18)14(13-5)8-3-6(16)7(4-15)19-8/h1-2,6-8,15-16H,3-4H2,(H,12,17,18)/b2-1+/t6-,7+,8+/m0/s1
InChI Key
NGJTXSSNNPLVKV-SXSRJLBYSA-N
Canonical SMILES
C1C(C(OC1N2C(=O)NC(=O)C(=N2)C=CCl)CO)O
Isomeric SMILES
C1[C@@H]([C@H](O[C@H]1N2C(=O)NC(=O)C(=N2)/C=C/Cl)CO)O
XLogP3
-0.4
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
3
Exact Mass
289.0465482 g/mol
Monoisotopic Mass
289.0465482 g/mol
Heavy Atom Count
19
Dates
Last modified: 08-10-2024
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